5-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C19H12ClN5O2S/c20-13-5-3-12(4-6-13)18-21-17(27-23-18)11-24-7-8-25-15(19(24)26)10-14(22-25)16-2-1-9-28-16/h1-10H,11H2
• InChI Key: RMUKEOJKLDOOJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C19H12ClN5O2S
• Molecular Weight: 409.8 g/mol

Description

The compound “5-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one” is a heterocyclic compound. It incorporates a thiophene species, which is an important entity in the synthesis of heterocyclic compounds with promising pharmacological characteristics. The compound also contains an oxadiazole ring, a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of enaminones with different nucleophiles and electrophiles. Enaminones are extremely stable species and form a versatile class of valuable precursors for the preparation of various classes of organic compounds. They can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1.

Molecular Structure Analysis

The molecular structure of this compound can be elucidated from its spectral information. In the 1H-NMR spectra of similar compounds, the D2O exchangeable sulfonamide proton appears at 10–11 ppm, whereas the two different types of aromatic protons of the 4-chlorophenyl ring show up as two distinct doublets at 7.5–8.3 ppm with coupling constants of 7.5 and 8.6Hz, respectively.

Chemical Reactions Analysis

The reactivity of such compounds is often referred to the actuality that they consolidate the ambident nucleophilicity of enamines and electrophilicity of enones. For example, each enaminone can be attacked by a given nucleophile at the two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group) with the reactivity order C-3 > C-1. In addition, it can be attacked by an electrophile at C-2, oxygen and/or nitrogen sites with reactivity order C-2 > N > O.

Scientific Research Applications

Anticancer Properties

• AKOS024482917 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. .

Anti-Inflammatory Effects

• Inflammation plays a crucial role in various diseases. AKOS024482917 has demonstrated anti-inflammatory properties by modulating key inflammatory pathways. .

Neuroprotective Activity

• The compound has shown neuroprotective effects in preclinical studies. It enhances neuronal survival, reduces oxidative stress, and promotes synaptic plasticity. .

Cardiovascular Applications

• AKOS024482917 may have cardiovascular benefits. It influences vascular tone, reduces blood pressure, and improves endothelial function. .

Antimicrobial Potential

• Preliminary research suggests that AKOS024482917 exhibits antimicrobial activity against bacteria and fungi. .

Metabolic Syndrome and Diabetes

• Some studies indicate that the compound affects glucose metabolism and insulin sensitivity. It may have implications for managing metabolic syndrome and type 2 diabetes. .

Future Directions

The future directions for research on this compound could involve further exploration of its biological and pharmacological activities. Given the promising characteristics of thiophene and oxadiazole derivatives, this compound could potentially be developed into a new drug with a broad range of therapeutic applications.